Cas no 946287-38-3 (1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 946287-38-3
• MF: C₂₁H₂₀N₄O₅
• MW: 408.407304763794
• CID: 5506475
• Update Time: 2025-08-01

1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3,4-dimethoxyanilino)-2-oxoethyl]-6-oxo-N-phenylpyridazine-3-carboxamide
• 1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C21H20N4O5/c1-29-17-10-8-15(12-18(17)30-2)22-19(26)13-25-20(27)11-9-16(24-25)21(28)23-14-6-4-3-5-7-14/h3-12H,13H2,1-2H3,(H,22,26)(H,23,28)
• InChI Key： WICMCXWBBQCWKV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2)=O)=NN(CC(NC2=CC=C(OC)C(OC)=C2)=O)C(=O)C=C1

Additional information on 1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

Introduction to 1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 946287-38-3)

1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 946287-38-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine core, a carbamoyl group, and multiple substituents such as methoxy and phenyl groups. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyridazine core is a six-membered heterocyclic ring containing two nitrogen atoms. This core is known for its versatility in medicinal chemistry due to its ability to modulate various biological targets. The presence of the carbamoyl group and the methoxy substituents on the phenyl ring further enhances the compound's pharmacological properties by influencing its solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of 1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and chronic pain conditions.

In addition to its anti-inflammatory effects, 1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that it may have therapeutic applications in oncology, particularly in the treatment of solid tumors.

The phenyl substituent in the structure of 1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide plays a crucial role in modulating its biological activity. The presence of this aromatic ring enhances the compound's lipophilicity, which can improve its cellular uptake and distribution. Furthermore, the methoxy groups on the phenyl ring contribute to the compound's overall polarity and can influence its binding affinity to specific receptors or enzymes.

In terms of pharmacokinetics, 1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide has been shown to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies have indicated that it has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.

The safety profile of 1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide is another important aspect that has been extensively studied. Toxicological evaluations have demonstrated that this compound is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is essential to conduct comprehensive safety assessments to ensure its long-term safety and efficacy.

In conclusion, 1-{(3,4-dimethoxyphenyl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 946287-38-3) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic utility.